Cas no 884312-21-4 (2-methylamino-2-deoxy-L-gluconic acid)

884312-21-4 structure
Product name:2-methylamino-2-deoxy-L-gluconic acid
2-methylamino-2-deoxy-L-gluconic acid Chemical and Physical Properties
Names and Identifiers
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- 884312-21-4
- (2S,3S,4R,5S)-3,4,5,6-tetrahydroxy-2-(methylamino)hexanoic acid
- 2-methylamino-2-deoxy-L-gluconic acid
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- Inchi: 1S/C7H15NO6/c1-8-4(7(13)14)6(12)5(11)3(10)2-9/h3-6,8-12H,2H2,1H3,(H,13,14)/t3-,4-,5-,6-/m0/s1
- InChI Key: CMIVYQHYRQSIKJ-BXKVDMCESA-N
- SMILES: O[C@@H]([C@@H](C(=O)O)NC)[C@H]([C@H](CO)O)O
Computed Properties
- Exact Mass: 209.08993720g/mol
- Monoisotopic Mass: 209.08993720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.4
- Topological Polar Surface Area: 130Ų
2-methylamino-2-deoxy-L-gluconic acid Related Literature
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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